Cas no 1339841-96-1 (2-chloro-N-methyl-N-[(4-methyl-1,3-thiazol-5-yl)methyl]acetamide)

• Product Name: 2-chloro-N-methyl-N-[(4-methyl-1,3-thiazol-5-yl)methyl]acetamide
• CAS No: 1339841-96-1
• MF: C₈H₁₁ClN₂OS
• MW: 218.703739404678
• CID: 6491564
• PubChem ID: 63843833
• Update Time: 2025-10-29

2-chloro-N-methyl-N-[(4-methyl-1,3-thiazol-5-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 1339841-96-1
• 2-chloro-N-methyl-N-[(4-methyl-1,3-thiazol-5-yl)methyl]acetamide
• EN300-5497038
• AKOS013156992

• Inchi： 1S/C8H11ClN2OS/c1-6-7(13-5-10-6)4-11(2)8(12)3-9/h5H,3-4H2,1-2H3
• InChI Key： NWAJHKWTGQBJLX-UHFFFAOYSA-N
• SMILES： ClCC(N(C)CC1=C(C)N=CS1)=O

Computed Properties

• Exact Mass: 218.0280618g/mol
• Monoisotopic Mass: 218.0280618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.4Ų

Additional information on 2-chloro-N-methyl-N-[(4-methyl-1,3-thiazol-5-yl)methyl]acetamide

Professional Introduction to 2-chloro-N-methyl-N-[(4-methyl-1,3-thiazol-5-yl)methyl]acetamide (CAS No. 1339841-96-1)

2-chloro-N-methyl-N-[(4-methyl-1,3-thiazol-5-yl)methyl]acetamide, with the CAS number 1339841-96-1, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of acetamides and incorporates a thiazole moiety, which is well-documented for its diverse biological activities. The structural features of this molecule make it a valuable scaffold for drug discovery and development, particularly in the quest for novel therapeutic agents.

The presence of a chloro substituent and an N-methyl group in the molecular structure enhances its potential pharmacological properties. These functional groups are often exploited in medicinal chemistry to modulate the solubility, bioavailability, and binding affinity of drug candidates. The thiazole ring, a heterocyclic compound characterized by a sulfur atom and two nitrogen atoms in its five-membered ring, is renowned for its role in various biological processes and has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer activities.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-chloro-N-methyl-N-[(4-methyl-1,3-thiazol-5-yl)methyl]acetamide and biological targets. These studies have highlighted the compound's potential as an inhibitor of specific enzymes and receptors involved in disease pathways. For instance, research indicates that the thiazole moiety can interact with bacterial enzymes, making this compound a promising candidate for developing antibiotics targeting resistant strains.

In addition to its antimicrobial potential, 2-chloro-N-methyl-N-[(4-methyl-1,3-thiazol-5-yl)methyl]acetamide has shown promise in preclinical studies as a modulator of inflammatory responses. The molecular structure of this compound allows it to interfere with key signaling pathways involved in inflammation, such as NF-κB and MAPK. By inhibiting these pathways, the compound may help reduce inflammation and alleviate symptoms associated with chronic inflammatory diseases.

The synthesis of 2-chloro-N-methyl-N-[(4-methyl-1,3-thiazol-5-yl)methyl]acetamide involves a series of well-established organic reactions, including nucleophilic substitution and condensation reactions. The use of high-purity reagents and controlled reaction conditions is crucial to ensure the yield and quality of the final product. Advanced synthetic techniques, such as flow chemistry and microwave-assisted synthesis, have been employed to optimize the production process and enhance scalability.

The pharmacokinetic properties of 2-chloro-N-methyl-N-[(4-methyl-1,3-thiazol-5-yl)methyl]acetamide are another area of interest. Studies have been conducted to evaluate its absorption, distribution, metabolism, and excretion (ADME) profiles in animal models. These studies have provided valuable insights into how the compound behaves within the body and have informed dosing regimens for future clinical trials.

The potential therapeutic applications of 2-chloro-N-methyl-N-[(4-methyl-1,3-thiazol-5-yl)methyl]acetamide extend beyond infectious diseases and inflammation. Preliminary research suggests that this compound may also have neuroprotective properties, making it a candidate for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The ability of the thiazole ring to cross the blood-brain barrier has been particularly noted as a key factor in its potential efficacy against neurological conditions.

The development of novel drug candidates like 2-chloro-N-methyl-N-[(4-methyl-1,3-thiazol-5-yl)methyl]acetamide relies heavily on collaboration between academic researchers and industry scientists. The integration of cutting-edge technologies such as CRISPR gene editing and artificial intelligence-driven drug discovery platforms has accelerated the pace at which new compounds are identified and optimized. These advancements have not only improved the efficiency of drug development but also expanded the range of potential therapeutic targets.

The safety profile of 2-chloro-N-methyl-N-[(4-methyl-1,3-thiazol-5-yyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyl)methy]acetamide is another critical aspect that has been thoroughly evaluated through preclinical toxicology studies. These studies have assessed various parameters including acute toxicity, chronic toxicity, genotoxicity, and carcinogenicity. The results have indicated that the compound exhibits low toxicity at therapeutic doses but may require further investigation to fully understand its long-term effects.

In conclusion, 2-chloro-N-methyl-N-[(4-methyl-1,3-thiazol-5yl)methylene]acetamide (CAS No. 1339841-96-1) represents a promising candidate for further development in pharmaceutical applications. Its unique structural features offer multiple avenues for therapeutic intervention across various disease states. As research continues to uncover new biological activities and optimize synthetic methodologies，this compound is poised to play a significant role in future medical treatments.